3-[(2H-1,2,3,4-tetrazol-5-yl)methyl]aniline

• IUPAC Name: 3-(2H-tetrazol-5-ylmethyl)aniline
• InChI: InChI=1S/C8H9N5/c9-7-3-1-2-6(4-7)5-8-10-12-13-11-8/h1-4H,5,9H2,(H,10,11,12,13)
• InChI Key: SUZKMPLUUBZTSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)CC2=NNN=N2
• Molecular Formula: C8H9N5
• Molecular Weight: 175.19 g/mol
• CAS RN: 138564-10-0

Description

“3-[(2H-1,2,3,4-tetrazol-5-yl)methyl]aniline” is a chemical compound with the molecular formula C8H9N5. It is a derivative of aniline, which is substituted with a tetrazole group. Tetrazole derivatives are known to play a significant role in medicinal and pharmaceutical applications.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H9N5/c9-7-3-1-2-6(4-7)5-8-10-12-13-11-8/h1-4H,5,9H2,(H,10,11,12,13). This indicates that the compound consists of a benzene ring (aniline part) and a tetrazole ring connected by a methylene bridge.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 175.19, and it is a powder at room temperature. The compound is soluble in water.

Mechanism of Action

Target of Action

It’s known that tetrazole derivatives can interact with a variety of biological targets due to their structural similarity to carboxylic acids .

Mode of Action

Tetrazoles, in general, are known to form hydrogen bonds with amino acids in the active pockets of their targets, which can result in encouraging binding energy .

Biochemical Pathways

Tetrazole derivatives have been associated with a wide range of biological activities, indicating that they may interact with multiple biochemical pathways .

Pharmacokinetics

Tetrazolate anions are known to be more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes .

Result of Action

Some synthesized compounds containing tetrazole showed a significant cytotoxic effect .

Action Environment

It’s known that the stability and efficacy of many drugs can be influenced by factors such as temperature, ph, and the presence of other substances .

Advantages and Limitations for Lab Experiments

3-[(2H-1,2,3,4-tetrazol-5-yl)methyl]aniline has several advantages for lab experiments, including its easy synthesis, high stability, and low toxicity. However, this compound has some limitations, including its poor solubility in water, which can affect its bioavailability and limit its use in some applications.

Future Directions

3-[(2H-1,2,3,4-tetrazol-5-yl)methyl]aniline has potential for various future directions, including its use as a therapeutic agent for the treatment of various diseases, including cancer and inflammation. This compound can also be used as a ligand in the synthesis of metal complexes for catalytic applications. Further research is needed to explore the potential of this compound in these and other fields.

Scientific Research Applications

3-[(2H-1,2,3,4-tetrazol-5-yl)methyl]aniline has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. This compound has been found to possess antimicrobial, antifungal, and antitumor properties. This compound has also been used as a ligand in the synthesis of metal complexes for catalytic applications. In analytical chemistry, this compound has been used as a reagent for the determination of heavy metals in environmental samples.

Safety and Hazards

The safety information for “3-[(2H-1,2,3,4-tetrazol-5-yl)methyl]aniline” includes hazard statements H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.